Cas no 1806135-96-5 (4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806135-96-5
• MF: C₈H₆F₃IN₂O₃
• MW: 362.044524669647
• CID: 4814059
• Update Time: 2025-07-17

4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H6F3IN2O3/c9-8(10,11)17-4-2-14-6(12)5(7(15)16)3(4)1-13/h2H,1,13H2,(H,15,16)
• InChI Key： JTQPEFUTNCNRCY-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=C(C=N1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid

4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806135-96-5): An Emerging Compound in Medicinal Chemistry

4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806135-96-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its aminomethyl, iodo, and trifluoromethoxy substituents, exhibits a high degree of chemical stability and biological activity, making it a promising candidate for various pharmaceutical developments.

The chemical structure of 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid is particularly noteworthy. The presence of the aminomethyl group provides a versatile functional handle for further derivatization, while the iodo substituent enhances the lipophilicity and metabolic stability of the molecule. Additionally, the trifluoromethoxy group contributes to the overall electronic properties and can influence the binding affinity to specific biological targets.

In recent years, several studies have explored the potential applications of this compound in various therapeutic areas. One notable area of research is its use as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid exhibited potent inhibitory activity against a key enzyme involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond cancer research, this compound has also shown promise in the treatment of neurological disorders. A recent study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid exhibited significant neuroprotective effects in animal models of neurodegenerative diseases. These findings highlight the compound's versatility and potential for addressing multiple therapeutic targets.

The synthetic accessibility of 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound, allowing for large-scale synthesis and further optimization. One such method involves a multi-step synthesis starting from readily available pyridine derivatives, which can be modified to introduce the desired functional groups.

In addition to its therapeutic potential, 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid has also been investigated for its use as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for probing specific biological pathways and interactions. For example, researchers have used this compound to study protein-protein interactions and enzyme kinetics, providing valuable insights into cellular processes.

The safety profile of 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid is an important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. Ongoing research aims to optimize its safety and efficacy through structure-based drug design and formulation strategies.

In conclusion, 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806135-96-5) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure, coupled with its potential therapeutic benefits and favorable safety profile, positions it as a valuable asset in drug discovery and development efforts. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs across various disease areas.